2-[4-(4-Fluorophenyl)oxan-4-yl]ethan-1-amine

• Molecular Formula: C13H18FNO
• Molecular Weight: 223.29 g/mol
• IUPAC Name: 2-[4-(4-fluorophenyl)oxan-4-yl]ethanamine
• InChI: InChI=1S/C13H18FNO/c14-12-3-1-11(2-4-12)13(5-8-15)6-9-16-10-7-13/h1-4H,5-10,15H2
• InChI Key: QBTRTVJZTPHOOE-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CCN)C2=CC=C(C=C2)F

Description

2-[4-(4-Fluorophenyl)oxan-4-yl]ethan-1-amine is a useful research compound. Its molecular formula is C13H18FNO and its molecular weight is 223.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-[4-(4-fluorophenyl)oxan-4-yl]acetonitrile (450 mg, 2.05 mmol) in anhydrous ether (15 ml) at 0° C. was added dropwise LAH (1.0 M in Et2O, 4.1 ml, 4.11 mmol). After 2 h the reaction was quenched with 1 ml H2O, 0.1 ml 15% NaOH and then 1 ml H2O. The reaction mixture was extracted with Et2O (3×20 ml), dried over NA2SO4 and concentrated to give 2-[4-(4-fluorophenyl)oxan-4-yl]ethan-1-amine as an yellow oil, which used without further purification (450 mg, 94%, m/z: 223.1 [M+H]+ observed).